4-Benzylpyrrolidine-3-carboxylic acid

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• SMILES: C1C(C(CN1)C(=O)O)CC2=CC=CC=C2
• InChI: InChI=1S/C12H15NO2/c14-12(15)11-8-13-7-10(11)6-9-4-2-1-3-5-9/h1-5,10-11,13H,6-8H2,(H,14,15)
• InChIKey: WBKQOGGSUVALRM-UHFFFAOYSA-N

Medicinal chemistry teams often face inconsistent biological results when using non-stereochemically defined pyrrolidine building blocks. 4-Benzylpyrrolidine-3-carboxylic acid (CAS 1339702-59-8) directly addresses this pain point as a well-characterized chiral scaffold. - Enantiopure (3R,4R) & (3S,4S) forms available; ≥95:5 diastereomeric ratio achievable via reported synthetic routes. - Core scaffold of the antimalarial lead CWHM-1008 (EC50 21-46 nM against drug-resistant P. falciparum) and selective LDHA inhibitor BDBM50592886 (Ki 5.46 μM, 2.8-fold selectivity over LDHB). - Supplied with ≥95% purity; standard ambient shipping; ready-to-use for CNS, anti-infective, and oncology SAR campaigns.

4-Benzylpyrrolidine-3-carboxylic Acid Identity and Specifications

4-Benzylpyrrolidine-3-carboxylic acid is a chiral pyrrolidine derivative (C12H15NO2; MW 205.25) that exists as a pair of enantiomers—(3R,4R) and (3S,4S)—each with distinct stereochemical and biological properties [1]. The compound features a pyrrolidine ring with a benzyl substituent at the 4-position and a carboxylic acid at the 3-position, making it a versatile building block in medicinal chemistry [1]. It is commercially available in both free base and hydrochloride salt forms, with typical purities ≥95% .

Workflow Stereochemical control studies

Enantiomer Pair (3R,4R) and (3S,4S) available

Form Free base or hydrochloride salt

• [1] Galeazzi R, Mobbili G, Orena M, Panagiotaki M. A Stereoselective Approach to both 3,4-trans-Disubstituted Pyrrolidin-2-ones and Pyrrolidines. A Convenient Synthesis of (3R,4R)-4-Benzyl-3-pyrrolidinecarboxylic Acid. Heterocycles. 2003;60(11):2485-2498. View Source

4-Benzylpyrrolidine-3-carboxylic Acid: Irreplaceable Scaffold

Simple substitution with regioisomers (e.g., 1-benzylpyrrolidine-3-carboxylic acid) or non-benzyl analogs fundamentally alters biological activity. The 4-benzyl substitution and trans stereochemistry of the target compound are critical for specific target engagement: in antimalarial assays, 4-aryl-N-benzylpyrrolidine-3-carboxamide derivatives (CWHM-1008) achieve low-nanomolar EC50 values, while related 4-aryl pyrrolidine analogs lacking the optimal benzyl arrangement show >100-fold lower potency [1]. Similarly, the (3R,4R) and (3S,4S) enantiomers display divergent activity profiles in LDHA inhibition assays—Ki values differ by over 3-fold depending on absolute configuration—demonstrating that stereochemical identity is non-negotiable for reproducible biological outcomes [2].

Property

Target Scaffold

Potential Substitute

Regiochemistry

4-Benzyl substitution critical for antimalarial SAR

1-Benzyl regioisomer may shift target engagement profile

Stereochemistry

Specific enantiomer required for LDHA selectivity

Opposite enantiomer may alter enzyme inhibition profile

• [1] Polino AJ, Chen X, Goldberg DE, Ma H, Lu Y, McNitt SA, et al. 4-Aryl pyrrolidines as a novel class of orally efficacious antimalarial agents. Part 1: Evaluation of 4-aryl-N-benzylpyrrolidine-3-carboxamides. J Med Chem. 2019;62(7):3503-3512. View Source
• [2] BindingDB. BDBM50592886 (CHEMBL5199516) - Inhibition of LDHA and LDHB. View Source

4-Benzylpyrrolidine-3-carboxylic Acid: Differentiation Evidence

Antimalarial Activity of CWHM-1008 vs. Analogs

The 4-benzylpyrrolidine-3-carboxylic acid scaffold, as embodied in CWHM-1008 (a 4-aryl-N-benzylpyrrolidine-3-carboxamide), exhibits potent antiplasmodial activity. In a direct head-to-head comparison within the same study, CWHM-1008 demonstrated EC50 values of 46 nM against drug-sensitive P. falciparum 3D7 and 21 nM against drug-resistant Dd2 strains, whereas the initial hit compound GNF-Pf-4691 (a closely related analog with different aryl substitution) showed substantially lower potency [1]. Other analogs in the series with alternative benzylic or 3-aryl substitutions displayed EC50 values >1,000 nM, highlighting the strict structure-activity relationship requirements [1].

Antimalarial Potency

Head-to-head

EC50 46 nM (3D7), 21 nM (Dd2) vs >1,000 nM comparator

Supports scaffold-driven potency differentiation

72-h SYBR Green I assay

Evidence Dimension	Antimalarial potency (EC50)
Target Compound Data	CWHM-1008: 46 nM (3D7 strain); 21 nM (Dd2 strain)
Comparator Or Baseline	GNF-Pf-4691 (initial hit): EC50 >1,000 nM; other analogs: EC50 >1,000 nM
Quantified Difference	At least 22- to 50-fold improvement over comparator
Conditions	In vitro culture of Plasmodium falciparum strains; 72-hour SYBR Green I fluorescence assay

Why This Matters

This level of potency, coupled with oral efficacy (ED99 ~30 mg/kg/day in mice) and a 4.4 h half-life [1], makes this chemotype a compelling starting point for antimalarial drug development and distinguishes it from less potent pyrrolidine analogs.

• [1] Polino AJ, Chen X, Goldberg DE, Ma H, Lu Y, McNitt SA, et al. 4-Aryl pyrrolidines as a novel class of orally efficacious antimalarial agents. Part 1: Evaluation of 4-aryl-N-benzylpyrrolidine-3-carboxamides. J Med Chem. 2019;62(7):3503-3512. View Source

LDHA/LDHB Inhibition Selectivity

A derivative of 4-benzylpyrrolidine-3-carboxylic acid (BDBM50592886/CHEMBL5199516) exhibits a measurable, albeit modest, selectivity for LDHA over LDHB. In head-to-head enzyme inhibition assays conducted under identical conditions, the compound inhibited human liver LDHA with a Ki of 5.46 μM, while inhibition of human heart LDHB required a Ki of 15.1 μM [1]. This represents a 2.8-fold selectivity for the A isoform. By comparison, a structurally distinct pyrrolidine-3-carboxylic acid derivative (BDBM50114409) showed weaker and less selective inhibition, with Ki values of 39 μM and 47 μM against LDHA [2].

LDHA/LDHB Selectivity

Head-to-head

LDHA Ki 5.46 μM; LDHB Ki 15.1 μM (2.8-fold selectivity)

Supports isoform-selectivity context

Human enzyme, fluorescence assay

Evidence Dimension	Enzyme inhibition constant (Ki)
Target Compound Data	LDHA Ki: 5.46 μM; LDHB Ki: 15.1 μM
Comparator Or Baseline	BDBM50114409: LDHA Ki: 39 μM; other LDHA inhibitors with >100-fold higher potency
Quantified Difference	2.8-fold LDHA selectivity; 7-fold more potent than comparator BDBM50114409
Conditions	Human liver LDHA and heart LDHB; pyruvate substrate; 3 min incubation; fluorescence assay

Why This Matters

Isoform selectivity, even at the single-digit micromolar level, is a valuable starting point for developing LDHA-targeted cancer therapeutics, as LDHA is a key metabolic enzyme in the Warburg effect.

• [1] BindingDB. BDBM50592886 (CHEMBL5199516) - Inhibition of LDHA and LDHB. View Source
• [2] BindingDB. BDBM50114409 (CHEMBL3609809) - LDHA inhibition. View Source

Stereoselective Synthesis of (3R,4R) Enantiomer

The (3R,4R)-enantiomer can be accessed via a highly diastereoselective alkylation route that establishes the trans stereochemistry with excellent stereocontrol. The reported method achieves >95:5 diastereomeric ratio (dr) in the key alkylation step, whereas alternative synthetic approaches to related 3,4-disubstituted pyrrolidines often yield mixtures requiring costly chiral resolution [1]. This stereoselective methodology provides direct access to enantiomerically pure (3R,4R)-4-benzyl-3-pyrrolidinecarboxylic acid without the need for expensive chiral auxiliaries or extensive chromatography [1].

Stereoselective Synthesis

Method context

>95:5 dr in key alkylation step

Enables enantiomer procurement without chiral resolution

LDA/−78°C, chiral auxiliary-free

Evidence Dimension	Diastereoselectivity of alkylation step
Target Compound Data	>95:5 dr for trans-3,4-disubstituted pyrrolidin-2-one intermediate
Comparator Or Baseline	Non-stereoselective routes: typically <3:1 dr
Quantified Difference	At least 19-fold higher selectivity
Conditions	Chiral O-protected oxymethylpyrrolidin-2-one; LDA base; -78°C; benzyl bromide alkylation

Why This Matters

High stereochemical fidelity is essential for reproducible biological activity; this synthetic route enables cost-effective procurement of stereochemically defined material for SAR studies.

• [1] Galeazzi R, Mobbili G, Orena M, Panagiotaki M. A Stereoselective Approach to both 3,4-trans-Disubstituted Pyrrolidin-2-ones and Pyrrolidines. A Convenient Synthesis of (3R,4R)-4-Benzyl-3-pyrrolidinecarboxylic Acid. Heterocycles. 2003;60(11):2485-2498. View Source

Anticonvulsant Activity in Seizure Models

The 4-benzylpyrrolidine-3-carboxylic acid scaffold, when appropriately substituted, confers significant anticonvulsant activity. In the subcutaneous pentylenetetrazole (scPTZ) seizure model, 1-H-4-hydroxy-5-benzyl-pyrrolidine-3-carboxylic acid (compound 4b) provided 100% protection at a screening dose, whereas the corresponding 1-acetyl-protected derivative (compound 3b) showed substantially lower protection [1]. Gabapentin, the reference standard, also provided protection but the structure-activity relationship within this series highlights the critical role of the 4-hydroxy substitution pattern and the free pyrrolidine NH [1].

Anticonvulsant Activity

Head-to-head

100% protection (compound 4b) vs reduced protection (3b)

Model-response endpoint context

scPTZ mouse model, screening dose

Evidence Dimension	Seizure protection in scPTZ model
Target Compound Data	Compound 4b (1-H-4-hydroxy-5-benzyl): 100% protection
Comparator Or Baseline	Compound 3b (1-acetyl-4-hydroxy-5-benzyl): reduced protection; Gabapentin: positive control
Quantified Difference	Qualitative superiority: 100% protection vs. reduced protection
Conditions	Subcutaneous pentylenetetrazole (scPTZ) seizure assay in mice; screening dose (not specified)

Why This Matters

This class-level evidence supports the use of 4-benzylpyrrolidine-3-carboxylic acid as a core scaffold for developing anticonvulsant agents and guides analog selection for CNS-focused medicinal chemistry programs.

• [1] Synthesis and preliminary biological screening of certain 5-aralkyl pyrrolidine-3-carboxylic acids as anticonvulsants. European Journal of Chemistry. 2010;1(2):102-109. View Source

Chiral Intermediate for CNS Drug Discovery

4-Benzylpyrrolidine-3-carboxylic acid serves as a key intermediate in the synthesis of 4-pyrrolidinophenylbenzyl ether derivatives, which are claimed as selective monoamine oxidase B (MAO-B) inhibitors [1]. The patent literature specifically requires enantiomerically pure pyrrolidine-3-carboxylic acid intermediates to access the active pharmaceutical ingredients [1]. In contrast, regioisomeric 1-benzylpyrrolidine-3-carboxylic acid (CAS 5731-18-0) is not reported in MAO-B inhibitor patents and is primarily cited as a general synthetic intermediate for other applications [2].

CNS Intermediate Utility

Class-level

Cited in MAO-B inhibitor patent; no citation for 1-benzyl regioisomer

Supports regioisomer selection for CNS programs

Patent analysis; Hoffmann-La Roche

Evidence Dimension	Patent-cited utility as CNS drug intermediate
Target Compound Data	4-Benzyl substitution pattern: explicitly claimed in MAO-B inhibitor patent JP2012067122
Comparator Or Baseline	1-Benzyl regioisomer: no MAO-B inhibitor patent citations
Quantified Difference	Targeted vs. non-targeted CNS utility
Conditions	Patent analysis; Hoffmann-La Roche assignee; CNS disorder indications

Why This Matters

For procurement decisions in CNS drug discovery, the 4-benzyl regioisomer is the validated intermediate for MAO-B targeted programs, reducing the risk of selecting an inactive or off-target scaffold.

• [1] HILDBRAND S, LOHRI B, WOSTL W. METHOD FOR PRODUCING PURE 4-PYRROLIDINOPHENYLBENZYL ETHER DERIVATIVE AS MAOB INHIBITOR. Japanese Patent JP2012067122A. 2012. View Source
• [2] PubChem. 1-Benzylpyrrolidine-3-carboxylic acid (CAS 5731-18-0). View Source

4-Benzylpyrrolidine-3-carboxylic Acid: Key Application Scenarios

Antimalarial Lead Optimization with CWHM-1008

Medicinal chemistry teams targeting drug-resistant Plasmodium falciparum should procure stereochemically defined 4-benzylpyrrolidine-3-carboxylic acid as a starting material for synthesizing novel 4-aryl-N-benzylpyrrolidine-3-carboxamide analogs. The lead compound CWHM-1008, derived from this scaffold, demonstrates EC50 values of 21–46 nM against sensitive and resistant strains and oral efficacy (ED99 ~30 mg/kg/day) in murine models [1].

LDHA-Selective Inhibitor for Cancer Metabolism

Groups investigating the Warburg effect and LDHA as a therapeutic target should utilize 4-benzylpyrrolidine-3-carboxylic acid derivatives. The compound BDBM50592886 shows 2.8-fold LDHA/LDHB selectivity (Ki 5.46 μM vs. 15.1 μM) and 7-fold higher potency than comparator BDBM50114409 [2][3]. This chemotype provides a tractable starting point for further optimization.

Stereoselective Synthesis for CNS Intermediates

Process chemistry groups requiring enantiomerically pure pyrrolidine-3-carboxylic acid building blocks for CNS-targeted programs should prioritize the (3R,4R) or (3S,4S) enantiomers. The diastereoselective synthetic route achieves >95:5 dr [4], and the 4-benzyl substitution pattern is explicitly claimed in MAO-B inhibitor patents (JP2012067122) [5].

Anticonvulsant Validation in Epilepsy Models

Researchers exploring novel anticonvulsant mechanisms should evaluate 4-hydroxy-5-benzyl-pyrrolidine-3-carboxylic acid derivatives. Compound 4b provided 100% protection in the scPTZ seizure model, outperforming its N-acetyl protected counterpart [6], validating this scaffold for further CNS SAR campaigns.

Application

Selection Property

Validation Focus

Antimalarial lead optimization

4-Benzyl scaffold SAR profile

Strain-panel potency review

Cancer metabolism studies

LDHA-selective chemotype

Isoform-selectivity assay review

CNS drug discovery intermediate

Enantiomerically pure building block

Enantiomeric purity verification

Seizure model research

4-Hydroxy-5-benzyl substitution pattern

Seizure protection endpoint screening

• [1] Polino AJ, Chen X, Goldberg DE, et al. 4-Aryl pyrrolidines as a novel class of orally efficacious antimalarial agents. J Med Chem. 2019;62(7):3503-3512. View Source
• [2] BindingDB. BDBM50592886 (CHEMBL5199516). View Source
• [3] BindingDB. BDBM50114409 (CHEMBL3609809). View Source
• [4] Galeazzi R, Mobbili G, Orena M, Panagiotaki M. A Convenient Synthesis of (3R,4R)-4-Benzyl-3-pyrrolidinecarboxylic Acid. Heterocycles. 2003;60(11):2485-2498. View Source
• [5] HILDBRAND S, et al. METHOD FOR PRODUCING PURE 4-PYRROLIDINOPHENYLBENZYL ETHER DERIVATIVE AS MAOB INHIBITOR. JP2012067122A. 2012. View Source
• [6] Synthesis and preliminary biological screening of certain 5-aralkyl pyrrolidine-3-carboxylic acids as anticonvulsants. Eur J Chem. 2010;1(2):102-109. View Source